Cas no 142285-06-1 (2(3H)-Furanone,5-acetyldihydro-5-hydroxy-)

• Product Name: 2(3H)-Furanone,5-acetyldihydro-5-hydroxy-
• CAS No: 142285-06-1
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 101172
• Update Time: 2024-01-24

2(3H)-Furanone,5-acetyldihydro-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,5-acetyldihydro-5-hydroxy-
• 2(3H)-Furanone, 5-acetyldihydro-5-hydroxy- (9CI)

• Inchi： 1S/C6H8O4/c1-4(7)6(9)3-2-5(8)10-6/h9H,2-3H2,1H3
• InChI Key： JXNAMMFPYIDBFH-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)(O)CCC1=O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• PSA: 63.6